Cas no 552-41-0 (Paeonol)
Paeonol is an active extract of peony root. Paeonol inhibits MAO-A and MAO-B with IC50 of 54.6 μ M and 42.5 μ M
Paeonol structure
Paeonol Properties
Names and Identifiers
-
- 1-(2-Hydroxy-4-methoxyphenyl)ethanone
- 1-(2-hydroxy-4-methoxyphenyl)-ethanon
- 2’-hydroxy-4’-methoxy-acetophenon
- 4-o-methylresacetophenone
- Acetophenone, 2'-hydroxy-4'-methoxy-
- Paeonal
- resacetophenone,4-o-methylester
- Resacetophenone-4-methyl ether
- 2'-Hydroxy-4'-methoxyacetophenone
- Paeonolum
- 2′-Hydroxy-4′-methoxyacetophenone
- 2-HYDROXY-4-METHOXYACETOPHENONE
- Resacetophenone 4-O-methyl ether
- Paeonol
- 1-(2-hydroxy-4-methoxyphenyl)ethan-1-one
- [ "" ]
- Danpiphol
- Peonol
- Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-
- 4-Methoxy-2-hydroxyacetophenone
- Resacetophenone, 4-O-methyl ester
- 4'-Methoxy-2'-hydroxyacetophenone
- 1-(2-hydr
- 4-O-Methylresacetophenone
- 2'-Hydroxy 4'-methoxyacetophenone
- MLS006011902
- SMR000112386
- 2'-Hydroxy-4'-methoxyacetophenone,98%
- +Expand
-
- MFCD00008730
- UILPJVPSNHJFIK-UHFFFAOYSA-N
- 1S/C9H10O3/c1-6(10)8-4-3-7(12-2)5-9(8)11/h3-5,11H,1-2H3
- O(C([H])([H])[H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C(C=1[H])O[H]
- 1282794
Computed Properties
- 166.062994g/mol
- 0
- 2
- 1
- 3
- 2
- 166.062994g/mol
- 166.062994g/mol
- 46.5Ų
- 12
- 167
- 0
- 0
- 0
- 0
- 0
- 1
- 9
- 0
- 166.17
Experimental Properties
- 1.60340
- 46.53000
- 1.5452 (estimate)
- 154°C/20mmHg(lit.)
- 48-50 °C (lit.)
- Fahrenheit: 235.4 ° f
Celsius: 113 ° c - 生物体外In Vitro:DMSO溶解度≥ 38 mg/mL(228.68 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- Powder
- 1.3102
Paeonol Security Information
-
GHS07
- RT1215000
- 3
- S26;S28;S36/37/39;S45
- S26-S28-S36/37/39-S45
- R20/21/22; R36/37/38
-
Xn
- NONH for all modes of transport
- H302,H312,H315,H319,H332,H335
- P261,P280,P305+P351+P338
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- 20/21/22-36/37/38
- Warning
Paeonol Customs Data
- 2914509090
-
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Paeonol Price
Paeonol Suppliers
Amadis Chemical Company Limited
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Paeonol Related Literature
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1. Formylation and bromination ortho to the hydroxy-group of 2-carbonylsubstituted phenols in the presence of titanium(VI)chlorideT. M. Cresp,M. V. Sargent,J. A. Elix,D. P. H. Murphy J. Chem. Soc. Perkin Trans. 1 1973 340
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2. 219. Derivatives of hydroxyquinol. Part I. Compounds related to 3 : 4 : 6-trimethoxy-2-propenylacetophenoneF. M. Dean,D. R. Randell,Graham Winfield J. Chem. Soc. 1959 1071
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Jiang-Sheng Li,Fei-Fei Cai,Zhi-Wei Li,Wei-Dong Liu,Jim Simpson,Yuan Xue,Huai-Lin Pang,Peng-Mian Huang,Zhong Cao,Dao-Lin Li RSC Adv. 2014 4 474
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4. 345. Studies in the pyrone series. Part II. Chromones and coumarins derived from 2-hydroxy-4-methoxy-aceto- and -propio-phenonesI. M. Heilbron,D. H. Hey,B. Lythgoe J. Chem. Soc. 1934 1581
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Tianrong Li,Ran Fang,Baodui Wang,Yongliang Shao,Jian Liu,Shouting Zhang,Zhengyin Yang Dalton Trans. 2014 43 2741
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Jieyu Wu,Suqin Yang,Tianxiang Yin,Xiaoyong Wang RSC Adv. 2021 11 39343
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Takeshi Teshima,Madoka Takeishi,Tatsuo Arai New J. Chem. 2009 33 1393
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Kuan-Chuan Pao,Jin-Feng Zhao,Tzong-Shyuan Lee,Ying-Pei Huang,Chien-Chung Han,Lin-Chiang Sherlock Huang,Kou-Hung Wu,Ming-Hua Hsu RSC Adv. 2015 5 5652
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9. Divergent synthesis of biflavonoids yields novel inhibitors of the aggregation of amyloid β (1–42)Tze Han Sum,Tze Jing Sum,Súil Collins,Warren R. J. D. Galloway,David G. Twigg,Florian Hollfelder,David R. Spring Org. Biomol. Chem. 2017 15 4554
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I. M. Heilbron,D. H. Hey,B. Lythgoe J. Chem. Soc. 1936 295
552-41-0 (Paeonol) Related Products
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